Cas no 1260665-80-2 (1-(3-Amino-6-bromo-pyrazin-2-yl)-ethanone)

1-(3-Amino-6-bromo-pyrazin-2-yl)-ethanone structure
1260665-80-2 structure
Product Name:1-(3-Amino-6-bromo-pyrazin-2-yl)-ethanone
CAS No:1260665-80-2
MF:C6H6BrN3O
MW:216.035339832306
CID:6838390
PubChem ID:72213175
Update Time:2025-04-10

1-(3-Amino-6-bromo-pyrazin-2-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(3-AMINO-6-BROMOPYRAZIN-2-YL)ETHANONE
    • AB72516
    • 1260665-80-2
    • SCHEMBL11922291
    • 1-(3-AMINO-6-BROMOPYRAZIN-2-YL)ETHAN-1-ONE
    • 1-(3-Amino-6-bromo-pyrazin-2-yl)-ethanone
    • Inchi: 1S/C6H6BrN3O/c1-3(11)5-6(8)9-2-4(7)10-5/h2H,1H3,(H2,8,9)
    • InChI Key: FKRBHDCPAASGIB-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C(C(C)=O)=N1)N

Computed Properties

  • Exact Mass: 214.96942Da
  • Monoisotopic Mass: 214.96942Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 68.9Ų
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